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Compound of Interest

Compound Name: 1,4-Dichlorobutene

Cat. No.: B14681088

Essential Safety and Handling Guide for 1,4-
Dichlorobutene

This guide provides critical operational and safety protocols for the handling of 1,4-
Dichlorobutene in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe usage, storage, and disposal. Given the
significant hazards associated with this compound, adherence to these procedures is
imperative.

Hazard Identification and Exposure Limits

1,4-Dichlorobutene is a corrosive, toxic, and combustible liquid that poses severe health risks.
[1][2] It is classified as a suspected human carcinogen (ACGIH A2) and can be absorbed
through the skin.[2][3] Acute exposure can cause severe burns to the skin and eyes, and
irritation to the respiratory and gastrointestinal tracts.[1][4][5] Inhalation may be fatal.[2][4][6]

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula CaHeClI2[6]

Molecular Weight ~125 g/mol [7]

Boiling Point 152-155 °C (306-311 °F)[6][8]
Melting Point -48 °C (-54 °F)[6]

Flash Point 53 °C (127.4 °F)[4]

Specific Gravity

~1.18 g/mL[6]

Vapor Density

4.32 (Air = 1)[6]

Table 2: Workplace Exposure Limits and Hazard Ratings

Parameter Value Agency/System
TWA (8-hour) 0.005 ppm ACGIH[1][3]
Flammability 2 (Moderate) NJDHSS[1]
Reactivity 0 (Minimal) NJDHSS[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory. The level of protection should correspond to the

scale and nature of the work being performed.

Table 3: Recommended PPE for Various Activities
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Operational and Handling Plan

A. Engineering Controls
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o Ventilation: All work with 1,4-Dichlorobutene must be conducted in a certified chemical
fume hood to minimize inhalation exposure.[1][4]

o Emergency Equipment: An eyewash station and a safety shower must be immediately
accessible in the work area.[1][4]

« Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use spark-
proof tools and explosion-proof equipment.[4][8]

B. Safe Handling Protocol

o Pre-use Inspection: Before starting work, ensure all safety equipment is functional and the
fume hood is operating correctly.

o Transfer: When transferring the liquid, ground and bond containers to prevent static
discharge.[10] Where possible, use an automated pumping system to transfer from storage
containers.[1]

» Personal Hygiene: Wash hands and arms thoroughly after handling.[1] Do not eat, drink, or
smoke in the laboratory area.[1]

o Storage: Store containers in a cool, dry, well-ventilated area designated for flammable and
corrosive materials, preferably in a refrigerator below 4°C/39°F.[4][6] Keep containers tightly
closed and protect them from moisture, as the chemical may decompose to form hydrogen
chloride gas.[1]

C. First Aid Measures

o Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected area with
copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, lifting the upper and
lower eyelids.[4] Seek immediate medical attention.[4]

 Inhalation: Move the victim to fresh air immediately.[4][5] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration.[4] Seek immediate medical
attention.[4][5]
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 Ingestion: Do NOT induce vomiting.[4] If the victim is conscious, rinse their mouth with water
and give 2-4 cupfuls of water or milk.[4] Seek immediate medical attention.[4]

Spill and Disposal Plan
A. Emergency Spill Response

In the event of a spill, a clear and immediate response is crucial to mitigate exposure and
environmental contamination. The following workflow outlines the necessary steps.
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Caption: Workflow for 1,4-Dichlorobutene spill response.
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B. Spill Cleanup Protocol
o Evacuate: Immediately evacuate all personnel from the affected area and secure entry.[1]
» Eliminate Ignition Sources: Turn off all flames, equipment, and potential spark sources.[1]

o Wear PPE: Only trained personnel equipped with appropriate PPE (including SCBA and a
fully encapsulating suit) should address the spill.[5]

o Contain: For small spills, absorb the liquid with an inert material like vermiculite, dry sand, or
earth.[1] Do not use combustible materials. For large spills, dike the area far ahead of the
spill to contain it.[5]

o Collect: Use non-sparking tools to collect the absorbed material and place it into a sealed,
properly labeled container for disposal.[4][11]

o Decontaminate: Ventilate the area and wash the spill site thoroughly after the material has
been removed.[1]

C. Disposal Plan

o Hazardous Waste: All materials contaminated with 1,4-Dichlorobutene, including absorbent
materials and disposable PPE, must be treated as hazardous waste.[1][11]

» Containerization: Place waste in sealed, labeled containers.[1]

» Regulations: Disposal must be conducted in accordance with all federal, state, and local
environmental regulations. Contact your institution's environmental health and safety
department or a licensed chemical waste disposal company for specific guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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